Cas no 2171685-89-3 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171685-89-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6609579
• PubChem ID: 165540065
• Update Time: 2025-11-01

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-4-methylpentanoic acid
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-4-methylpentanoic acid
• EN300-1483145
• 2171685-89-3

• Inchi： 1S/C28H36N2O5/c1-4-5-14-25(26(31)29-16-19(27(32)33)15-18(2)3)30-28(34)35-17-24-22-12-8-6-10-20(22)21-11-7-9-13-23(21)24/h6-13,18-19,24-25H,4-5,14-17H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： HFKVAIXTQWAJBM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)CC(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-4-methylpentanoic acid

Professional Introduction to Compound with CAS No. 2171685-89-3 and Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-4-methylpentanoic acid

The compound in question, identified by the CAS number 2171685-89-3, is a sophisticated organic molecule with a complex chemical structure. Its product name, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-4-methylpentanoic acid, provides detailed insights into its molecular composition, highlighting key functional groups and substituents that contribute to its unique properties and potential applications. This introduction aims to explore the compound's structure, synthesis, and emerging applications in the field of pharmaceuticals and biotechnology.

The molecular framework of this compound features a 9H-fluoren-9-ylmethoxycarbonyl moiety, which is a significant feature due to its stability and reactivity in various chemical transformations. This group is attached to a hexanamidomethyl chain, which introduces amide functionalities that can participate in hydrogen bonding and protein interactions. The presence of a 4-methylpentanoic acid moiety at one end of the molecule suggests potential for further derivatization, such as esterification or amidation, which could enhance its solubility or bioavailability.

One of the most intriguing aspects of this compound is its potential role in drug development. The fluoren-9-ylmethoxycarbonyl group is often used in peptide coupling reactions due to its protecting group properties, ensuring that amino groups remain reactive until the desired point in synthesis. This characteristic makes the compound valuable for constructing peptidomimetics or modified peptides that mimic natural bioactive molecules. Additionally, the hexanamidomethyl chain could serve as a linker to attach other pharmacophores, enabling the design of multifunctional drugs.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The fluorene scaffold is known for its rigidity and lipophilicity, which can improve drug stability and membrane permeability. In particular, derivatives of fluorene have been explored for their anticancer, antiviral, and anti-inflammatory properties. The compound under discussion may leverage these properties through its structural design, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the (9H-fluoren-9-yl)methoxycarbonyl group typically involves carbodiimide-mediated coupling reactions between fluorene derivatives and amino acids or peptides. The subsequent formation of the hexanamidomethyl chain requires careful selection of reagents to avoid side reactions. Finally, the addition of the 4-methylpentanoic acid moiety may involve esterification or carboxylation reactions, depending on the desired final product.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets through multiple functional groups makes it suitable for modulating various biological pathways. For instance, it could be designed to inhibit enzymes involved in inflammation or cancer progression by targeting specific residues within the active site. Additionally, its fluorinated core may enhance its binding affinity through hydrophobic interactions with protein targets.

One notable area where this compound has been explored is in the development of targeted drug delivery systems. The presence of both hydrophilic and hydrophobic regions allows it to partition into lipid bilayers while maintaining water solubility at certain pH conditions. This property makes it an excellent candidate for formulating nanoparticles or micelles that can deliver drugs directly to tumor sites or infected tissues. Such targeted delivery systems can improve therapeutic efficacy while reducing side effects associated with systemic administration.

The compound's potential extends beyond pharmaceutical applications; it also shows promise in materials science and biotechnology. For example, its rigid fluorene core can be used as a building block for designing organic semiconductors or light-emitting diodes (LEDs). The amide functionalities can be further modified to create polymers with specific mechanical or thermal properties. These materials could find applications in electronics, coatings, or biodegradable scaffolds for tissue engineering.

Recent research has also explored the use of this compound as a tool for biochemical studies. Its well-defined structure allows researchers to investigate enzyme mechanisms by using it as a substrate or inhibitor. By studying how different parts of the molecule interact with biological targets, scientists can gain insights into protein function and develop more effective drugs based on these findings. Such studies are crucial for understanding disease pathways and identifying new therapeutic targets.

In conclusion,2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-4-methylpentanoic acid (CAS No. 2171685-89-3) is a versatile compound with significant potential in pharmaceuticals and biotechnology. Its unique structural features make it suitable for drug design, targeted delivery systems, materials science applications,and biochemical research. As research continues to uncover new uses for this molecule,its importance is likely to grow, driving innovation across multiple scientific disciplines.